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Compound of Interest

Compound Name: 4-Prop-2-ynoxybutanal

CAS No.: 524067-81-0

Cat. No.: B3017465 Get Quote

Executive Summary & Immediate Directives
Do not treat this chemical as a standard organic solvent. 4-Prop-2-ynoxybutanal contains

three distinct reactive functional groups: an aldehyde, a terminal alkyne, and an ether linkage.

This triad creates a unique hazard profile requiring specific segregation from metals and

oxidizers.

Critical "Do Not" List:
DO NOT dispose of in metal safety cans (Risk: Copper/Silver Acetylide formation).

DO NOT distill or concentrate old material (Risk: Peroxide detonation).

DO NOT mix with strong bases or acids (Risk: Exothermic polymerization).

DO NOT pour down the drain.[1]

Chemical Hazard Profile & Causality
To safely dispose of this compound, you must understand the "Why" behind the protocols. We

are managing the risks of the functional groups.
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Functional Moiety Hazard Characteristic Disposal Implication

Terminal Alkyne (

)

Metal Sensitivity: Reacts with

copper, silver, mercury, and

brass to form shock-sensitive

metal acetylides.

Container Choice: Use only

Glass, Polyethylene

(HDPE/LDPE), or Teflon.

NEVER use metal containers.

Ether Linkage (

)

Peroxide Formation: Propargyl

ethers are Class B peroxide

formers. They form explosive

peroxides upon exposure to

air/light.[2][3]

Pre-Check: Material older than

12 months must be tested for

peroxides before transport.

Aldehyde (

)

Flammability & Reactivity:

Susceptible to auto-oxidation

(forming acids) and

polymerization. Flash point

likely <60°C.

Waste Code: Classified as

D001 (Ignitable). Segregate

from oxidizers.

Pre-Disposal Assessment Protocol
Before moving the container, perform this self-validating assessment.

Step 1: Visual Inspection
Crystals: Check the cap and liquid line. If crystals are present (likely peroxides or acetylides),

DO NOT TOUCH. Evacuate and call EHS/Bomb Squad.

Phase Separation: Indicates polymerization or water contamination.

Step 2: Peroxide Testing (If container is >6 months old)
Use a standard starch-iodide strip.

< 20 ppm: Safe for standard disposal.

20–100 ppm: Treat immediately (see Section 4).

> 100 ppm: High Risk. Contact High-Hazard Specialist.
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Disposal Workflow & Logic
The following diagram outlines the decision logic for disposing of 4-Prop-2-ynoxybutanal.

Start: Assess Container

Visual Inspection:
Crystals or Solids?

STOP: Contact EHS/Bomb Squad
(Shock Sensitive Risk)

Yes

Is Container > 6 Months Old?

No

Test for Peroxides
(Quantofix/Starch-Iodide)

Yes

Select Container:
HDPE or Glass ONLY

(NO METAL)

No

< 20 ppm Peroxides

20-100 ppm Peroxides> 100 ppm Peroxides

Stabilize:
Add dilute hydroquinone or
reduce with ferrous sulfate

Labeling:
'Flammable Liquid, n.o.s'

(Aldehyde, Propargyl Ether)

Final Disposal:
High BTU Incineration
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Click to download full resolution via product page

Figure 1: Decision logic for the safe assessment and disposal of reactive aldehyde/alkyne

intermediates.

Detailed Operational Procedures
A. Stabilization (If Peroxides are 20–100 ppm)
If the material is chemically valuable or must be stabilized before pickup:

Reagent: Prepare a 5% aqueous solution of Ferrous Sulfate (

).

Procedure: Add a small amount of the ferrous sulfate solution to the ether. The iron(II)

reduces peroxides to alcohols.

Verification: Retest with peroxide strips to ensure levels are <20 ppm.

B. Containerization
Material:High-Density Polyethylene (HDPE) is the preferred vessel. It is resistant to

aldehydes and inert to the alkyne group. Borosilicate glass is acceptable but poses a

breakage risk.

Headspace: Leave 10% headspace for thermal expansion.

Closure: Ensure the cap is a screw-top with a Teflon (PTFE) liner. Avoid rubber septa which

can degrade in contact with aldehydes.

C. Labeling & Regulatory Compliance (RCRA)
Since this is a custom intermediate, it likely does not have a specific "U" or "P" list code. It

defaults to Characteristic Waste.

Primary Waste Code:D001 (Ignitable).
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Secondary Waste Code:D003 (Reactive) - Only apply if peroxides are detected or if the

specific synthesis route left unstable residues.

DOT Shipping Name: Flammable Liquid, n.o.s. (contains 4-Prop-2-ynoxybutanal).

Hazard Class: 3.

D. Segregation
Store the waste container in a Flammable Cabinet, but:

Separate from strong acids (Sulfuric, Hydrochloric).

Separate from bases (Amines, Hydroxide).

Separate from Oxidizers (Nitric acid, Peroxides).

Emergency Contingencies
Spill Response (< 500 mL)

Evacuate: Clear the immediate area.

PPE: Nitrile gloves (double gloved), safety goggles, lab coat. Use a half-mask respirator with

organic vapor cartridges if ventilation is poor.

Absorb: Use vermiculite or clay-based absorbents.

Note: Avoid paper towels or sawdust (combustible organics + aldehydes = fire risk).

Clean: Scoop into an HDPE pail. Wipe surface with soap and water.[4][5]

Fire
Extinguishing Media: Carbon Dioxide (

), Dry Chemical, or Alcohol-Resistant Foam.[6]

Warning: Water spray may be ineffective due to low solubility and density differences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. westernsydney.edu.au [westernsydney.edu.au]

3. ehs.princeton.edu [ehs.princeton.edu]

4. sigmaaldrich.com [sigmaaldrich.com]

5. tcichemicals.com [tcichemicals.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of 4-Prop-2-
ynoxybutanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3017465#4-prop-2-ynoxybutanal-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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